Cas no 99095-17-7 (Heptacosenoic acid, (Z)-)

• Product Name: Heptacosenoic acid, (Z)-
• CAS No: 99095-17-7
• MF: C₂₇H₅₂O₂
• MW: 408.700589179993
• CID: 750368
• Update Time: 2024-01-31

Heptacosenoic acid, (Z)- Chemical and Physical Properties

Names and Identifiers

• Heptacosenoic acid, (Z)-
• heptacos-2-enoic acid

• Inchi： 1S/C27H52O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27(28)29/h25-26H,2-24H2,1H3,(H,28,29)/b26-25-
• InChI Key： MVUHTRKIOWKIIE-QPLCGJKRSA-N
• SMILES： C(O)(=O)/C=C\CCCCCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 408.397
• Monoisotopic Mass: 408.397
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 24
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 37.3A^2